3-[benzyl(methyl)amino]-N-(2-methoxy-5-methylphenyl)propanamide

• Molecular Formula: C19H24N2O2
• Molecular Weight: 312.4 g/mol
• IUPAC Name: 3-[benzyl(methyl)amino]-N-(2-methoxy-5-methylphenyl)propanamide
• InChI: InChI=1S/C19H24N2O2/c1-15-9-10-18(23-3)17(13-15)20-19(22)11-12-21(2)14-16-7-5-4-6-8-16/h4-10,13H,11-12,14H2,1-3H3,(H,20,22)
• InChI Key: YBYGPYAEUAYTTR-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)OC)NC(=O)CCN(C)CC2=CC=CC=C2

Description

3-[benzyl(methyl)amino]-N-(2-methoxy-5-methylphenyl)propanamide, also known as BMAP, is a synthetic compound that has gained attention in the scientific community due to its potential pharmacological properties. BMAP belongs to the class of compounds known as benzamides, which have been found to exhibit a range of biological activities, including anti-inflammatory, analgesic, and anti-tumor effects.

Mechanism of Action

The mechanism of action of 3-[benzyl(methyl)amino]-N-(2-methoxy-5-methylphenyl)propanamide is not fully understood. However, studies have suggested that 3-[benzyl(methyl)amino]-N-(2-methoxy-5-methylphenyl)propanamide may exert its biological effects through the modulation of intracellular signaling pathways, such as the mitogen-activated protein kinase (MAPK) and nuclear factor-κB (NF-κB) pathways. 3-[benzyl(methyl)amino]-N-(2-methoxy-5-methylphenyl)propanamide has also been found to inhibit the activity of enzymes involved in the production of pro-inflammatory mediators, such as cyclooxygenase-2 and inducible nitric oxide synthase.
Biochemical and Physiological Effects:
3-[benzyl(methyl)amino]-N-(2-methoxy-5-methylphenyl)propanamide has been found to have a range of biochemical and physiological effects. Studies have shown that 3-[benzyl(methyl)amino]-N-(2-methoxy-5-methylphenyl)propanamide can inhibit the production of pro-inflammatory cytokines, such as interleukin-1β and tumor necrosis factor-α, in macrophages and microglial cells. 3-[benzyl(methyl)amino]-N-(2-methoxy-5-methylphenyl)propanamide has also been found to have analgesic effects in animal models of pain. In addition, 3-[benzyl(methyl)amino]-N-(2-methoxy-5-methylphenyl)propanamide has been shown to inhibit the proliferation of cancer cells in vitro and in vivo.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[benzyl(methyl)amino]-N-(2-methoxy-5-methylphenyl)propanamide in lab experiments is that it is a synthetic compound that can be easily synthesized in high purity and yield. This allows for consistent and reproducible results in experiments. However, one limitation of using 3-[benzyl(methyl)amino]-N-(2-methoxy-5-methylphenyl)propanamide is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for the research on 3-[benzyl(methyl)amino]-N-(2-methoxy-5-methylphenyl)propanamide. One direction is to further investigate its mechanism of action and identify its molecular targets. This could lead to the development of more specific and effective drugs based on 3-[benzyl(methyl)amino]-N-(2-methoxy-5-methylphenyl)propanamide. Another direction is to explore the potential of 3-[benzyl(methyl)amino]-N-(2-methoxy-5-methylphenyl)propanamide as a therapeutic agent for various diseases, such as inflammation and cancer. Finally, more studies are needed to evaluate the safety and toxicity of 3-[benzyl(methyl)amino]-N-(2-methoxy-5-methylphenyl)propanamide in humans.

Synthesis Methods

The synthesis of 3-[benzyl(methyl)amino]-N-(2-methoxy-5-methylphenyl)propanamide involves the reaction of 3-(chloromethyl)benzonitrile with N-(2-methoxy-5-methylphenyl)propanamide in the presence of sodium hydride and benzylamine. The resulting product is then purified through column chromatography to obtain pure 3-[benzyl(methyl)amino]-N-(2-methoxy-5-methylphenyl)propanamide. This method has been reported to yield 3-[benzyl(methyl)amino]-N-(2-methoxy-5-methylphenyl)propanamide in high purity and yield.

Scientific Research Applications

3-[benzyl(methyl)amino]-N-(2-methoxy-5-methylphenyl)propanamide has been found to exhibit a range of biological activities, including anti-inflammatory, analgesic, and anti-tumor effects. Studies have shown that 3-[benzyl(methyl)amino]-N-(2-methoxy-5-methylphenyl)propanamide can inhibit the production of pro-inflammatory cytokines, such as interleukin-1β and tumor necrosis factor-α, in macrophages and microglial cells. 3-[benzyl(methyl)amino]-N-(2-methoxy-5-methylphenyl)propanamide has also been found to have analgesic effects in animal models of pain. In addition, 3-[benzyl(methyl)amino]-N-(2-methoxy-5-methylphenyl)propanamide has been shown to inhibit the proliferation of cancer cells in vitro and in vivo.